4-(Azetidine-1-carbonyl)benzonitrile

• IUPAC Name: 4-(azetidine-1-carbonyl)benzonitrile
• InChI: InChI=1S/C11H10N2O/c12-8-9-2-4-10(5-3-9)11(14)13-6-1-7-13/h2-5H,1,6-7H2
• InChI Key: XMNFUUCYTTWVJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C(=O)C2=CC=C(C=C2)C#N
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol

Description

4-(Azetidine-1-carbonyl)benzonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is also known as ACBN or AZC in some scientific literature.

Mechanism of Action

The mechanism of action of 4-(Azetidine-1-carbonyl)benzonitrile is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition leads to a reduction in inflammation, cancer cell growth, and bacterial proliferation.
Biochemical and Physiological Effects:
4-(Azetidine-1-carbonyl)benzonitrile has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are molecules that play a role in inflammation. It has also been shown to inhibit the growth of cancer cells and bacteria. Additionally, it has been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(Azetidine-1-carbonyl)benzonitrile in lab experiments is its potential to inhibit the activity of specific enzymes and proteins. This makes it a useful tool for studying the mechanisms of various cellular processes. However, one of the limitations of using this compound is its complexity and the multi-step synthesis process required to obtain it.

Future Directions

There are several future directions for research on 4-(Azetidine-1-carbonyl)benzonitrile. One potential direction is to further study its anti-inflammatory and anti-cancer properties and explore its potential use in the development of new drugs and pharmaceuticals. Another direction is to investigate its potential use in the treatment of bacterial infections. Additionally, further research is needed to fully understand its mechanism of action and its effects on various cellular processes.
Conclusion:
In conclusion, 4-(Azetidine-1-carbonyl)benzonitrile is a complex organic compound that has gained significant attention in the field of scientific research. Its potential applications in various fields, including anti-inflammatory, anti-cancer, and anti-bacterial properties, make it a promising compound for future research. The multi-step synthesis process required to obtain it is a limitation, but its potential as a tool for studying various cellular processes makes it a valuable compound for scientific research.

Synthesis Methods

4-(Azetidine-1-carbonyl)benzonitrile is a complex organic compound that is synthesized through a multi-step process. The first step involves the reaction of 4-chlorobenzonitrile with sodium azide to form 4-azidobenzonitrile. This intermediate product is then reacted with ethyl glyoxylate to produce 4-(Azetidine-1-carbonyl)benzonitrile. The overall synthesis process involves several purification and isolation steps to ensure the purity and quality of the final product.

Scientific Research Applications

4-(Azetidine-1-carbonyl)benzonitrile has been extensively studied for its potential applications in various scientific research fields. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the synthesis of new drugs and pharmaceuticals.